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Compound of Interest

4-(1-Bromoethyl)-1,1-
Compound Name:
dimethylcyclohexane

cat. No.: B1376786

This guide provides immediate, essential safety and logistical information for handling 4-(1-
Bromoethyl)-1,1-dimethylcyclohexane in a laboratory setting. The following procedures are
based on the known hazards of similar brominated organic compounds and general best
practices for handling alkyl halides.

Chemical Profile:

IUPAC Name: 4-(1-Bromoethyl)-1,1-dimethylcyclohexane

CAS Number: 1541820-82-9[1]

Molecular Formula: C10H19Br

Molecular Weight: 219.16 g/mol
Hazard Assessment:

While a specific Safety Data Sheet (SDS) for 4-(1-Bromoethyl)-1,1-dimethylcyclohexane is
not readily available, data from the structurally similar compound 4-Bromo-1,1-
dimethylcyclohexane indicates the following potential hazards[2]:

o Acute Toxicity (Oral): Harmful if swallowed.

o Skin Corrosion/Irritation: Causes skin irritation.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1376786?utm_src=pdf-interest
https://www.benchchem.com/product/b1376786?utm_src=pdf-body
https://www.benchchem.com/product/b1376786?utm_src=pdf-body
https://www.benchchem.com/product/b1376786?utm_src=pdf-body
https://www.bldpharm.com/products/1541820-82-9.html
https://www.benchchem.com/product/b1376786?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1_1-dimethylcyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Eye Damage/Irritation: Causes serious eye irritation.
o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Laboratories should handle this compound with the assumption that it is a hazardous
substance, taking all necessary precautions to minimize exposure.[3]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 4-(1-
Bromoethyl)-1,1-dimethylcyclohexane. Proper selection and use of PPE are critical to
minimizing exposure.[4]
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Body Part PPE Item

Material/Specificati
on

Purpose

Safety Goggles &

Eyes/Face )
Face Shield

Chemical splash
goggles meeting ANSI
Z87.1 standards. A
face shield should be
worn over goggles
when there is a risk of

splashing.[5]

Protects against
chemical splashes

and vapors.

Chemical-Resistant
Hands
Gloves

Nitrile or Neoprene
gloves are generally
recommended for
halogenated
hydrocarbons.[4][6]
Always consult the
glove manufacturer's
resistance guide for

the specific chemical.

[5]

Prevents skin contact

and absorption.

Body Laboratory Coat

Flame-resistant
material (e.g., Nomex)
over cotton-based
clothing.[5][7]

Protects skin and
clothing from splashes

and spills.

| Respirator (if
Respiratory necessary)

An air-purifying
respirator with an
organic vapor
cartridge may be
required if work is not
performed in a
certified chemical
fume hood or if
exposure limits are

exceeded.[5]

Prevents inhalation of

harmful vapors.
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Chemical-resistant Protects feet from
Feet Closed-Toe Shoes ] )
material. spills.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of 4-(1-
Bromoethyl)-1,1-dimethylcyclohexane.

e Preparation and Precaution:

o Review the Safety Data Sheet (SDS) for similar compounds to understand the potential
hazards.[3]

o Ensure all necessary PPE is available and in good condition.[8]

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[9][10]

o Locate the nearest emergency eyewash station and safety shower before beginning work.
o Remove all unnecessary items from the work area to prevent contamination and clutter.[8]

e Handling and Transfer:

o

Use the smallest practical quantity of the chemical.[7]

[¢]

When transferring the liquid, do so slowly and carefully to avoid splashing.

[¢]

Keep the container tightly closed when not in use to prevent the release of vapors.

o

Use compatible equipment (e.g., glass, stainless steel) for handling and transfer.
¢ In Case of a Spill:
o Evacuate the immediate area if the spill is large or in a poorly ventilated space.

o For small spills within a fume hood, use an inert absorbent material (e.g., vermiculite,
sand) to contain the spill.
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o Place the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Clean the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan

Proper disposal of 4-(1-Bromoethyl)-1,1-dimethylcyclohexane and contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing this compound in a designated, properly labeled, and sealed
container for halogenated organic waste.[11] Do not mix with other waste streams.

o This includes excess reagent, reaction byproducts, and contaminated materials such as
gloves, absorbent pads, and disposable labware.

» Disposal Method:

o Dispose of the collected hazardous waste through a licensed environmental waste
management company.

o Incineration at a hazardous waste facility equipped with scrubbers to handle halogenated
byproducts is a common disposal method for brominated compounds.[12][13]

o Never dispose of this chemical down the drain or in regular trash.[14]
¢ Regulatory Compliance:

o All disposal activities must comply with local, state, and federal regulations for hazardous
waste.[12]

Workflow Diagram
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Caption: Workflow for handling 4-(1-Bromoethyl)-1,1-dimethylcyclohexane.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1376786?utm_src=pdf-body-img
https://www.benchchem.com/product/b1376786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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